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For Researchers, Scientists, and Drug Development Professionals

Abstract

4-l1sopropylbenzohydrazide is a carbohydrazide derivative of benzoic acid with potential
applications in medicinal chemistry and organic synthesis. A thorough understanding of its
physicochemical properties is paramount for its effective utilization in research and
development. This technical guide provides a detailed overview of the known and predicted
physicochemical characteristics of 4-Isopropylbenzohydrazide. It includes tabulated
gquantitative data, detailed experimental protocols for property determination, and diagrams
illustrating its synthesis workflow and the structure-property relationships. This document is
intended to serve as a comprehensive resource for professionals engaged in drug discovery
and chemical research.

Chemical Identity and Structure

4-Isopropylbenzohydrazide, also known as 4-propan-2-ylbenzohydrazide, is characterized by
a benzene ring substituted with an isopropyl group at the para position and a hydrazide
functional group.
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Identifier Value Source
IUPAC Name 4-propan-2-ylbenzohydrazide PubChem[1]

ChemicalBook, PubChem[1][2]
CAS Number 5351-24-6

[3]

ChemicalBook, PubChem[1][2]
Molecular Formula C10H14N20 3]

) ChemicalBook, PubChem[1][2]

Molecular Weight 178.23 g/mol

[3]

Canonical SMILES

CC(C)C1=CC=C(C=C1)C(=0)
NN

PubChem[1]

InChl Key

ZRVXDEFIKAAGGH-
UHFFFAOYSA-N

PubChem[1]

Physicochemical Properties

The physicochemical properties of 4-Isopropylbenzohydrazide are crucial for predicting its

behavior in various chemical and biological systems. The following table summarizes key

experimental and computed data.
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Property

Value

Source

Melting Point

91-92 °C

ChemicalBook[2][3]

Density (Predicted)

1.067 + 0.06 g/cm3

ChemicalBook[2][3]

pKa (Predicted)

12.77 £0.10

ChemicalBook[2][3]

LogP (Computed)

15

PubChem|[1]

Water Solubility

Limited solubility is expected
due to the hydrophobic

benzene ring and isopropyl

group.

Inferred from similar

compounds[4]

Organic Solvent Solubility

Expected to be soluble in polar
organic solvents like methanol,
ethanol, and DMSO.

Inferred from similar

compounds[4][5]

Appearance

White to off-white crystalline

powder.

Inferred from similar

compounds[4]

Experimental Protocols

Detailed methodologies are essential for the accurate determination and verification of

physicochemical properties.

Synthesis of 4-Isopropylbenzohydrazide

This protocol describes a two-step synthesis from 4-isopropylbenzoic acid.

Step 1: Synthesis of Methyl 4-isopropylbenzoate

In a round-bottom flask, dissolve 10 g of 4-isopropylbenzoic acid in 100 mL of methanol.
Carefully add 2 mL of concentrated sulfuric acid as a catalyst.

Reflux the mixture for 4-6 hours, monitoring the reaction progress using thin-layer

chromatography (TLC).

After completion, cool the mixture and remove the excess methanol under reduced pressure.
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o Dissolve the residue in diethyl ether and wash sequentially with saturated sodium
bicarbonate solution and brine.

e Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield methyl 4-
isopropylbenzoate.

Step 2: Synthesis of 4-lsopropylbenzohydrazide

e Dissolve the crude methyl 4-isopropylbenzoate from Step 1 in 50 mL of ethanol.

e Add an excess of hydrazine hydrate (approximately 10 mL).

o Reflux the mixture for 6-8 hours. The product will precipitate out of the solution upon cooling.
« Filter the solid precipitate and wash with cold ethanol.

o Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to
obtain pure 4-Isopropylbenzohydrazide.

Determination of Melting Point

The melting point is determined using a capillary melting point apparatus.[2][6][7]
e Ensure the sample of 4-Isopropylbenzohydrazide is completely dry and finely powdered.

o Pack a small amount of the sample into a capillary tube, sealed at one end, to a height of 2-3
mm.

e Place the capillary tube into the heating block of the melting point apparatus.
o Heat the block rapidly to about 15-20 °C below the expected melting point (91-92 °C).
e Then, reduce the heating rate to 1-2 °C per minute.

e Record the temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire sample becomes a clear liquid (T2). The melting range is reported as T1-T2.

Determination of Solubility

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1346130?utm_src=pdf-body
https://www.benchchem.com/product/b1346130?utm_src=pdf-body
https://jan.ucc.nau.edu/~jkn/235Manual
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b1346130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This qualitative protocol determines the solubility in various solvents.[3][8]

Add approximately 25 mg of 4-lsopropylbenzohydrazide to a small test tube.
Add 0.75 mL of the desired solvent (e.g., water, ethanol, DMSO, hexane) in small portions.
After each addition, shake the test tube vigorously for at least 60 seconds.

Observe and record whether the compound is soluble (dissolves completely), partially
soluble, or insoluble.

For water-soluble compounds, the pH of the resulting solution can be tested using litmus
paper to indicate acidic or basic properties.[9][10]

Determination of Partition Coefficient (LogP)

The shake-flask method is the classical approach for the experimental determination of the

octanol-water partition coefficient (LogP).[11][12][13]

Prepare a stock solution of 4-Isopropylbenzohydrazide in n-octanol that has been pre-
saturated with water.

In a separatory funnel, mix a known volume of the octanol stock solution with a known
volume of water that has been pre-saturated with n-octanol.

Shake the funnel vigorously for a set period (e.g., 30 minutes) to allow for partitioning
between the two phases.

Allow the layers to separate completely. Centrifugation can be used to break up any
emulsions.

Carefully separate the aqueous and octanolic layers.

Determine the concentration of 4-Isopropylbenzohydrazide in each phase using a suitable
analytical technique, such as UV-Vis spectrophotometry or High-Performance Liquid
Chromatography (HPLC).
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o Calculate the partition coefficient (P) as the ratio of the concentration in the octanolic phase
to the concentration in the aqueous phase.

e LogP is the base-10 logarithm of the partition coefficient.

Visualizations

Diagrams are provided to illustrate key processes and relationships.
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Caption: Synthesis workflow for 4-lsopropylbenzohydrazide.
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Caption: Structure-property relationships of 4-lsopropylbenzohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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